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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the pharmacodynamics of

BMS-935177, a potent and reversible inhibitor of Bruton's Tyrosine Kinase (BTK). The

information is compiled from publicly available preclinical data.

Core Mechanism of Action
BMS-935177 is a selective and reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a non-

receptor tyrosine kinase belonging to the Tec family.[1][2] BTK is a critical signaling element

downstream of the B-cell receptor (BCR) and Fc receptors, playing a crucial role in the

activation, proliferation, and survival of B-lymphocytes.[2][3] By reversibly binding to BTK,

BMS-935177 blocks its kinase activity, thereby attenuating these key cellular processes. This

mechanism of action makes it a promising candidate for the treatment of autoimmune diseases

and B-cell malignancies.[2][3]

Quantitative Pharmacodynamic Data
The following tables summarize the in vitro potency and selectivity of BMS-935177 against

BTK and other kinases, as well as its activity in various cell-based functional assays.

Table 1: In Vitro Kinase Inhibitory Potency of BMS-
935177
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Kinase Target Assay Type IC50 (nM)
Selectivity vs.
BTK

Reference(s)

BTK Cell-free 2.8 - [1]

TEC Cell-free 13 ~5-fold [1]

BMX Cell-free 24 ~9-fold [1]

ITK Cell-free - 5 to 67-fold [1]

TXK Cell-free - 5 to 67-fold [1]

BLK Cell-free 20 ~7-fold [1]

TRKA Cell-free 30 ~11-fold [1]

HER4 Cell-free <150 >50-fold [1]

TRKB Cell-free <150 >50-fold [1]

RET Cell-free <150 >50-fold [1]

SRC Cell-free - ~1100-fold [1]

Table 2: Cellular Pharmacodynamic Activity of BMS-
935177
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Assay Cell Type Stimulus Endpoint IC50 (nM)
Reference(s
)

Calcium Flux

Human

Ramos B

cells

Anti-IgM /

Anti-IgG

Intracellular

Ca2+
27 [1]

CD69

Expression

Peripheral B

cells

Anti-IgM /

Anti-IgG

Surface

CD69
- [1]

CD69

Expression

Peripheral B

cells
CD40 Ligand

Surface

CD69
No effect [1]

TNFα

Production

Human

PBMCs

IgG Immune

Complex
TNFα release 14 [1]

BCR-

stimulated

CD69

Human

Whole Blood
-

Surface

CD69
550 ± 100 [4]

BCR-

stimulated

CD69

Mouse Whole

Blood
-

Surface

CD69
2060 ± 240 [4]

Signaling Pathways and Experimental Workflows
BTK Signaling Pathway Inhibition by BMS-935177
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Start: Prepare Cells
(e.g., Ramos B cells, PBMCs)

Plate Cells in
Microplate

Add BMS-935177
(at various concentrations)

Incubate
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(e.g., anti-IgM, IgG complex)

Incubate

Measure Endpoint
(e.g., Ca²⁺ flux, CD69, TNFα)

Data Analysis
(IC50 determination)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15576437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15576437#understanding-the-pharmacodynamics-of-
bms-935177]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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